Cas no 13567-16-3 (sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate)
13567-16-3 structure
Product Name:sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate
CAS No:13567-16-3
MF:C9H7NaO2
MW:170.140453577042
CID:1244284
PubChem ID:6374392
Update Time:2025-04-20
sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate Chemical and Physical Properties
Names and Identifiers
-
- sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate
- sodium,(E)-3-oxo-3-phenylprop-1-en-1-olate
- 13567-16-3
- EN300-10440
- 3-Hydroxyacrylophenone sodium salt
- AKOS025116718
- F8889-5411
- sodium;(E)-3-oxo-3-phenylprop-1-en-1-olate
- 3-Hydroxy-1-phenyl-2-propen-1-one sodium salt
- 2-Propen-1-one, 3-hydroxy-1-phenyl-, sodium salt
- sodium 3-oxo-3-phenylprop-1-en-1-olate
- 42731-39-5
- sodium (E)-3-oxo-3-phenylprop-1-en-1-olate
- Acrylophenone, 3-hydroxy-, sodium salt
-
- Inchi: 1S/C9H8O2.Na/c10-7-6-9(11)8-4-2-1-3-5-8;/h1-7,10H;/q;+1/p-1/b7-6+;
- InChI Key: PEVYPQDPWKPGJN-UHDJGPCESA-M
- SMILES: [Na+].O=C(/C=C/[O-])C1C=CC=CC=1
Computed Properties
- Exact Mass: 170.034374
- Monoisotopic Mass: 170.034374
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1
Experimental Properties
- Boiling Point: 255.7°C at 760 mmHg
- Flash Point: 105.7°C
sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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